2,2',2''-(2,4,6-Trimethylbenzene-1,3,5-triyl)triacetonitrile
Overview
Description
Scientific Research Applications
Environmental and Toxicological Studies
Research on similar compounds, such as Trimethylbenzenes (TMBs) and C9 aromatic hydrocarbon solvents, has focused on their environmental presence and toxicological impacts. For instance, a study by Firth (2008) derived chronic reference doses and concentrations for TMBs, indicating their structural similarity and comparable toxicity levels, suggesting that research on 2,2',2''-(2,4,6-Trimethylbenzene-1,3,5-triyl)triacetonitrile could explore environmental toxicity and safety levels (Firth, 2008).
Synthesis and Chemical Properties
Studies have also explored the synthesis and rearrangement of functionally substituted carbonyl compounds, revealing new chemical reactions and potential applications in creating novel materials or pharmaceuticals. Moustafa et al. (2017) discussed unexpected findings in the synthesis of polyfunctional heteroaromatics, hinting at the potential for discovering new reactions or applications for similarly complex compounds (Moustafa et al., 2017).
Applications in Sensing and Detection
Research into luminescent micelles incorporating specific molecular structures for sensing applications indicates potential for compounds like 2,2',2''-(2,4,6-Trimethylbenzene-1,3,5-triyl)triacetonitrile to be used in developing sensors for hazardous materials. Paria et al. (2022) reviewed the use of luminescent micelles in detecting nitroaromatic and nitramine explosives, suggesting that structurally complex compounds could play a role in enhancing sensitivity and specificity in detection technologies (Paria et al., 2022).
Organic Electronics and Photovoltaics
BODIPY-based materials, as discussed by Squeo et al. (2020), have emerged as promising for applications in organic electronics, including OLEDs. This highlights a potential research avenue for exploring the electronic and photovoltaic applications of 2,2',2''-(2,4,6-Trimethylbenzene-1,3,5-triyl)triacetonitrile, given its complex aromatic structure (Squeo et al., 2020).
properties
IUPAC Name |
2-[3,5-bis(cyanomethyl)-2,4,6-trimethylphenyl]acetonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3/c1-10-13(4-7-16)11(2)15(6-9-18)12(3)14(10)5-8-17/h4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSLAMVTZXAQVLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1CC#N)C)CC#N)C)CC#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90603600 | |
Record name | 2,2',2''-(2,4,6-Trimethylbenzene-1,3,5-triyl)triacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90603600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2',2''-(2,4,6-Trimethylbenzene-1,3,5-triyl)triacetonitrile | |
CAS RN |
16144-65-3 | |
Record name | 2,2',2''-(2,4,6-Trimethylbenzene-1,3,5-triyl)triacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90603600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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